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Compound of Interest

Compound Name: Fosamine

Cat. No.: B1202035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the optimal use of fosamine for

the control of woody plants, with a focus on the critical aspect of application timing. The

information is intended to guide experimental design and field application protocols for

researchers and scientists in the fields of agriculture, forestry, and invasive species

management.

Introduction to Fosamine
Fosamine, available commercially as fosamine ammonium (e.g., Krenite®), is a selective,

post-emergent herbicide used for the control of a variety of woody and leafy plants.[1][2] It

functions as a plant growth regulator, effectively preventing bud development in susceptible

species.[1] A key characteristic of fosamine is its delayed effect; when applied in the late

summer or early fall, there is often little to no visible damage to the plant until the following

spring when the buds fail to open or produce only stunted, miniature leaves.[3] This "dormancy

enforcer" action makes it a valuable tool for vegetation management where immediate "brown

out" is undesirable.[3]

Mechanism of Action
The precise molecular mechanism of fosamine is not fully understood.[3] However, it is known

to be absorbed through the foliage and translocated to the buds of woody plants.[1] There is

evidence to suggest that fosamine inhibits mitosis (cell division) within the meristematic tissues
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of the buds, thereby preventing their growth and development the following spring.[3] This

disruption of cell division ultimately leads to the death of the plant.

Optimal Application Timing
The timing of fosamine application is the most critical factor for achieving optimal control of

woody plants.

3.1 General Timing Recommendations:

For most deciduous woody species, the ideal application window is in the late summer to early

fall.[1][3] This period typically falls within August and September in the Northern Hemisphere.[2]

A more precise guideline is to apply fosamine within the two months prior to natural leaf drop.

[3] This timing ensures that the plant is actively translocating sugars (and along with them, the

herbicide) from the leaves to the roots and buds in preparation for dormancy, maximizing the

amount of active ingredient that reaches the target tissues.

3.2 Phenological Indicators for Application:

Full Leaf Expansion: Applications should be made when the target woody plants have a full

canopy of mature leaves.

Absence of Fall Color: Treatment should occur before the leaves begin to change color in the

autumn. The onset of senescence can reduce the absorption and translocation of the

herbicide.

Active Growth Cessation: The ideal timing coincides with the period when active shoot

elongation has ceased, and the plant is redirecting resources to storage.

Data on Efficacy and Susceptible Species
While extensive comparative data on application timing is limited in publicly available literature,

the following tables summarize known efficacy and susceptible species based on available

research and technical documents.

Table 1: Fosamine Efficacy on a Selected Woody Species

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.invasive.org/gist/products/handbook/13.Fosamine.pdf
https://www.benchchem.com/product/b1202035?utm_src=pdf-body
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Fosamine.pdf
https://www.invasive.org/gist/products/handbook/13.Fosamine.pdf
https://www.mdpi.com/1999-4907/5/7/1584
https://www.benchchem.com/product/b1202035?utm_src=pdf-body
https://www.invasive.org/gist/products/handbook/13.Fosamine.pdf
https://www.benchchem.com/product/b1202035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target
Species

Common
Name

Application
Timing

Application
Rate

Efficacy (%
Mortality)

Citation

Rhamnus

cathartica

Common

Buckthorn
Not Specified Not Specified 95% [4][5]

Table 2: Woody Plant Species Controlled by Fosamine

Common Name Scientific Name Susceptibility

Alder Alnus spp. Susceptible

Ash Fraxinus spp. Susceptible

Birch Betula spp. Susceptible

Blackberry Rubus spp. Susceptible

Maple Acer spp. Susceptible

Oak Quercus spp. Susceptible

Vine Maple Acer circinatum Susceptible

(Source:[2])

Experimental Protocols
The following protocols are generalized frameworks for conducting field experiments to

evaluate the efficacy of fosamine. Researchers should adapt these protocols to their specific

target species, environmental conditions, and experimental objectives.

5.1 Objective:

To determine the optimal application timing of fosamine for the control of a target woody plant

species.

5.2 Experimental Design:

Treatments:
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Multiple application timings (e.g., monthly applications from July to October).

A range of fosamine concentrations.

An untreated control group.

Replication: A minimum of three to five replicate plots per treatment.

Plot Size: Dependent on the size and density of the target species, but typically ranging from

10m x 10m to 30m x 30m.

Randomization: Treatments should be randomly assigned to plots to minimize the effects of

environmental variability.

5.3 Materials:

Fosamine ammonium herbicide formulation.

Non-ionic surfactant (recommended to improve foliar uptake).[3]

Backpack sprayer with a calibrated nozzle.

Personal Protective Equipment (PPE) as specified by the herbicide label.

Plot marking materials (e.g., stakes, flagging tape).

Data collection sheets or electronic devices.

5.4 Procedure:

Site Selection: Choose a site with a uniform population of the target woody plant species.

Plot Establishment: Mark out experimental plots and randomly assign treatments.

Pre-treatment Data Collection: Within each plot, measure and record baseline data, such as

stem density, plant height, and canopy cover of the target species.

Herbicide Application:
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On each scheduled application date, calibrate the sprayer to deliver the desired volume

and concentration of the herbicide mixture.

Prepare the herbicide solution according to the manufacturer's instructions, including the

addition of a surfactant.

Apply the herbicide evenly to the foliage of the target plants within the designated plots,

ensuring thorough coverage but avoiding runoff.

Record the date, time, weather conditions (temperature, humidity, wind speed), and

application volume for each treatment.

Post-treatment Evaluation:

Conduct evaluations in the spring and summer following the application.

Assess the percentage of mortality, the degree of bud break inhibition, and any signs of

regrowth or resprouting for each treated plant.

Collect quantitative data on changes in stem density, plant height, and canopy cover

compared to the pre-treatment data and the untreated control plots.

5.5 Data Analysis:

Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine

the significance of differences in efficacy between the different application timings and

concentrations.

Visualizations
6.1 Experimental Workflow for Fosamine Application Timing Study
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Caption: Workflow for a field experiment on fosamine application timing.
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6.2 Hypothetical Signaling Pathway of Fosamine Action in Bud Meristem Cells
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Caption: Hypothesized mechanism of fosamine leading to woody plant mortality.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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